methyl 6-[3-(3-isopropoxybenzoyl)piperidin-1-yl]pyrazine-2-carboxylate

• IUPAC Name: methyl 6-[3-(3-propan-2-yloxybenzoyl)piperidin-1-yl]pyrazine-2-carboxylate
• InChI: InChI=1S/C21H25N3O4/c1-14(2)28-17-8-4-6-15(10-17)20(25)16-7-5-9-24(13-16)19-12-22-11-18(23-19)21(26)27-3/h4,6,8,10-12,14,16H,5,7,9,13H2,1-3H3
• InChI Key: UDSVBUZVKOVIPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)C2CCCN(C2)C3=NC(=CN=C3)C(=O)OC
• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol

Description

Methyl 6-[3-(3-isopropoxybenzoyl)piperidin-1-yl]pyrazine-2-carboxylate, also known as MIPPC, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. MIPPC is a pyrazine derivative that exhibits a unique structural and chemical profile, making it an attractive target for research and development.

Scientific Research Applications

Methyl 6-[3-(3-isopropoxybenzoyl)piperidin-1-yl]pyrazine-2-carboxylate has potential applications in various fields of scientific research. One of the primary areas of interest is medicinal chemistry, where this compound can be used as a lead compound for drug discovery. This compound has been reported to exhibit significant binding affinity towards dopamine receptors, making it a potential candidate for the treatment of neurological disorders such as Parkinson's disease. Additionally, this compound has been shown to possess anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory disorders.

Mechanism of Action

The mechanism of action of methyl 6-[3-(3-isopropoxybenzoyl)piperidin-1-yl]pyrazine-2-carboxylate is not fully understood. However, it has been reported to exhibit significant binding affinity towards dopamine receptors, specifically the D2 receptor subtype. The binding of this compound to the D2 receptor results in a decrease in dopamine release, leading to a reduction in dopamine-mediated neurotransmission. This mechanism of action is similar to that of antipsychotic drugs such as haloperidol, which also act as D2 receptor antagonists.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the release of dopamine in a concentration-dependent manner. Additionally, this compound has been shown to possess anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory disorders. However, the exact biochemical and physiological effects of this compound are still under investigation.

Advantages and Limitations for Lab Experiments

Methyl 6-[3-(3-isopropoxybenzoyl)piperidin-1-yl]pyrazine-2-carboxylate has several advantages for lab experiments. It is a novel compound that exhibits a unique chemical and structural profile, making it an attractive target for research and development. Additionally, this compound has been shown to possess significant binding affinity towards dopamine receptors, which could be beneficial in the treatment of neurological disorders. However, there are also limitations to the use of this compound in lab experiments. The synthesis process is complex and requires expertise in synthetic organic chemistry. Additionally, the exact mechanism of action and biochemical and physiological effects of this compound are still under investigation, which could limit its applications in certain research areas.

Future Directions

There are several future directions for research on methyl 6-[3-(3-isopropoxybenzoyl)piperidin-1-yl]pyrazine-2-carboxylate. One area of interest is the development of this compound-based drugs for the treatment of neurological disorders such as Parkinson's disease. Additionally, further studies on the mechanism of action and biochemical and physiological effects of this compound are needed to fully understand its potential applications in various fields of research. Furthermore, the synthesis of this compound analogs could lead to the development of more potent and selective compounds with improved pharmacological properties. Overall, this compound is a promising compound that has the potential to make significant contributions to various fields of scientific research.

Synthesis Methods

The synthesis of methyl 6-[3-(3-isopropoxybenzoyl)piperidin-1-yl]pyrazine-2-carboxylate involves a multistep process that requires several chemical reactions. The first step involves the synthesis of 3-(3-isopropoxybenzoyl)piperidine, which is then reacted with 2-pyrazinecarboxylic acid to yield this compound. The synthesis process is complex and requires expertise in synthetic organic chemistry. However, the synthesis of this compound has been successfully achieved, and the compound is now available for research purposes.